ethyl 4-(thiophene-3-carbonyl)piperazine-1-carboxylate
Overview
Description
Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms . Thiophene derivatives are essential heterocyclic compounds with a variety of properties and applications . They are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Piperazine is a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Ethyl piperazine-1-carboxylate is a derivative of piperazine .
Scientific Research Applications
Ethyl 4-(thiophene-3-carbonyl)piperazine-1-carboxylate has been studied for its potential applications in the synthesis of new compounds, as well as its potential applications in biochemistry and physiology. In terms of synthesis, this compound has been used as a starting material for the synthesis of various polythiophene derivatives and as a building block for the synthesis of polythiophene-based polymers. Additionally, this compound has been used in the synthesis of various heterocyclic compounds, such as thiophene-3-carboxamides, thiophene-3-carboximidamides, and thiophene-3-carboxylic acid amides.
Mechanism of Action
The mechanism of action of ethyl 4-(thiophene-3-carbonyl)piperazine-1-carboxylate is not yet fully understood. However, its unique structure and potential applications in biochemistry and physiology suggest that it may act as an agonist or antagonist of certain receptors, or as a modulator of certain biochemical pathways. Additionally, it has been suggested that this compound may be able to interact with certain proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been suggested that this compound may be able to modulate the expression of certain genes and proteins, as well as interact with certain enzymes. Additionally, this compound has been suggested to have potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-(thiophene-3-carbonyl)piperazine-1-carboxylate in lab experiments include its low cost and its availability in both solid and liquid form. Additionally, this compound is stable and can be stored for long periods of time. The main limitation of using this compound in lab experiments is its low solubility in water, which may limit its use in certain experiments.
Future Directions
The potential future directions for ethyl 4-(thiophene-3-carbonyl)piperazine-1-carboxylate include further research into its mechanism of action and its potential applications in the treatment of various diseases. Additionally, this compound may be used as a starting material for the synthesis of various polythiophene derivatives and as a building block for the synthesis of polythiophene-based polymers. Additionally, further research into the biochemical and physiological effects of this compound may yield new insights into its potential applications in biochemistry and physiology. Finally, further research into the synthesis and purification of this compound may yield new methods for producing this compound in higher yields and with higher purity.
Synthesis Methods
Ethyl 4-(thiophene-3-carbonyl)piperazine-1-carboxylate can be synthesized via a two-step process. First, thiophene-3-carbonyl chloride is reacted with ethyl 4-piperazine-1-carboxylate in the presence of triethylamine in dichloromethane. This reaction yields ethyl 4-thiophene-3-carbonylpiperazine-1-carboxylate. The second step involves the hydrolysis of the ethyl ester of this product in the presence of hydrochloric acid, yielding this compound.
properties
IUPAC Name |
ethyl 4-(thiophene-3-carbonyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-2-17-12(16)14-6-4-13(5-7-14)11(15)10-3-8-18-9-10/h3,8-9H,2,4-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXAKAACXRURGNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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